![molecular formula C9H8ClNOS B1362606 2-Chloro-6-ethoxybenzo[d]thiazole CAS No. 79071-17-3](/img/structure/B1362606.png)
2-Chloro-6-ethoxybenzo[d]thiazole
Cat. No. B1362606
Key on ui cas rn:
79071-17-3
M. Wt: 213.68 g/mol
InChI Key: OJRYLNVGOPEAEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429585B2
Procedure details
A mixture of 1.36 mmol 2-chloro-6-ethoxy-benzothiazole (CA=[79071-17-3]), 3.00 mmol of piperazine and 3.00 mmol of triethylamine in 5 ml of tetrahydrofuran in a sealed tube was heated at 160° C. for 5 min under microwave irradiation. The reaction mixture was concentrated, and the residue was purified by chromatography (SiO2, methanol/dichloromethane) to yield the title compound as a white solid.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[S:3][C:4]2[CH:10]=[C:9]([O:11][CH2:12][CH3:13])[CH:8]=[CH:7][C:5]=2[N:6]=1.[NH:14]1[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]1.C(N(CC)CC)C>O1CCCC1>[CH2:12]([O:11][C:9]1[CH:8]=[CH:7][C:5]2[N:6]=[C:2]([N:14]3[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]3)[S:3][C:4]=2[CH:10]=1)[CH3:13]
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Inputs
Step One
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Name
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Quantity
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1.36 mmol
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Type
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reactant
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Smiles
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ClC=1SC2=C(N1)C=CC(=C2)OCC
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Name
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Quantity
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3 mmol
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Type
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reactant
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Smiles
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N1CCNCC1
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Name
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Quantity
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3 mmol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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160 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by chromatography (SiO2, methanol/dichloromethane)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC1=CC2=C(N=C(S2)N2CCNCC2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
